7-(4,6-dimethylpyrimidin-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione

• IUPAC Name: 7-(4,6-dimethylpyrimidin-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione
• InChI: InChI=1S/C12H15N5O2/c1-7-5-8(2)14-10(13-7)17-4-3-12(6-17)9(18)15-11(19)16-12/h5H,3-4,6H2,1-2H3,(H2,15,16,18,19)
• InChI Key: WFFPZSGJCOWOPX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCC3(C2)C(=O)NC(=O)N3)C
• Molecular Formula: C12H15N5O2
• Molecular Weight: 261.28 g/mol

Description

7-(4,6-Dimethylpyrimidin-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione, otherwise known as DMPTN, is a synthetic organic compound which has been studied for its potential for use in scientific research. It is a member of the triazaspiro[4.4]nonane family of compounds, and is used in a variety of research applications. In

Scientific Research Applications

DMPTN has been used in a variety of scientific research applications, including as a ligand for metal complexes. It has been used as a ligand for palladium, nickel, and cobalt complexes, and has been found to be an effective ligand for the catalytic hydrogenation of alkenes. Additionally, DMPTN has been used in the synthesis of various heterocyclic compounds, including pyridines, quinolines, and quinoxalines.

Mechanism of Action

DMPTN is a chelating ligand, which means that it binds to metal ions in a specific way. It binds to the metal ion through the nitrogen atoms in its ring structure, forming a coordination complex. This coordination complex is then able to catalyze a variety of reactions, such as the hydrogenation of alkenes.
Biochemical and Physiological Effects
The biochemical and physiological effects of DMPTN have not been extensively studied. However, it has been shown to be non-toxic in mice, suggesting that it may be safe to use in scientific research. Additionally, it has been shown to have some antioxidant activity, which could be beneficial for certain research applications.

Advantages and Limitations for Lab Experiments

The main advantage of using DMPTN in scientific research is its low cost and easy synthesis. Additionally, it has been shown to be non-toxic and has some antioxidant activity, making it a potentially useful ligand for certain research applications. However, its use is limited by its lack of widespread availability, as well as its lack of extensive research into its biochemical and physiological effects.

Future Directions

There are a variety of potential future directions for DMPTN research. For example, further research could be done into its biochemical and physiological effects, as well as its potential for use in other research applications. Additionally, further research could be done into its use as a ligand for other metals, such as copper and iron. Additionally, further research could be done into its potential for use in medicinal applications. Finally, further research could be done into its potential for use in the synthesis of other compounds, such as polymers and nanomaterials.

Synthesis Methods

The synthesis of DMPTN is a two-step process. The first step involves the reaction of 4,6-dimethylpyrimidine-2-thiol with sodium azide, followed by the reaction of the resulting intermediate with 1,3,7-triazaspiro[4.4]nonane-2,4-dione. This method is relatively simple and cost-effective, and has been used to synthesize DMPTN in high yields.